Cas no 2411252-34-9 (N-[[1-(Hydroxymethyl)cyclopentyl]methyl]-N-[(1-methylcyclopropyl)methyl]prop-2-enamide)

• Product Name: N-[[1-(Hydroxymethyl)cyclopentyl]methyl]-N-[(1-methylcyclopropyl)methyl]prop-2-enamide
• CAS No: 2411252-34-9
• MF: C₁₅H₂₅NO₂
• MW: 251.364504575729
• CID: 5360440
• Update Time: 2025-07-14

N-[[1-(Hydroxymethyl)cyclopentyl]methyl]-N-[(1-methylcyclopropyl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(Hydroxymethyl)cyclopentyl]methyl]-N-[(1-methylcyclopropyl)methyl]prop-2-enamide
• N-{[1-(hydroxymethyl)cyclopentyl]methyl}-N-[(1-methylcyclopropyl)methyl]prop-2-enamide
• Z4323387111

• Inchi： 1S/C15H25NO2/c1-3-13(18)16(10-14(2)8-9-14)11-15(12-17)6-4-5-7-15/h3,17H,1,4-12H2,2H3
• InChI Key： TYZMRGZYUWUPRT-UHFFFAOYSA-N
• SMILES： OCC1(CCCC1)CN(C(C=C)=O)CC1(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5

Additional information on N-[[1-(Hydroxymethyl)cyclopentyl]methyl]-N-[(1-methylcyclopropyl)methyl]prop-2-enamide

N-[[1-(Hydroxymethyl)cyclopentyl]methyl]-N-[(1-methylcyclopropyl)methyl]prop-2-enamide (CAS No. 2411252-34-9): A Comprehensive Overview

N-[[1-(Hydroxymethyl)cyclopentyl]methyl]-N-[(1-methylcyclopropyl)methyl]prop-2-enamide (CAS No. 2411252-34-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2411252-34-9, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the study of this compound.

The molecular structure of N-[[1-(Hydroxymethyl)cyclopentyl]methyl]-N-[(1-methylcyclopropyl)methyl]prop-2-enamide is composed of a cyclopentyl ring, a cyclopropyl ring, and an amide functional group. The presence of these structural elements contributes to its stability and reactivity, making it a valuable candidate for various chemical and biological investigations. The hydroxymethyl group attached to the cyclopentyl ring adds polarity and potential hydrogen bonding capabilities, which can influence its interactions with biological targets.

Recent studies have focused on the biological activities of N-[[1-(Hydroxymethyl)cyclopentyl]methyl]-N-[(1-methylcyclopropyl)methyl]prop-2-enamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme in the cholesterol biosynthesis pathway. This finding suggests that it could be a promising lead compound for the development of new drugs targeting hypercholesterolemia and related cardiovascular diseases.

In addition to its enzymatic inhibition properties, N-[[1-(Hydroxymethyl)cyclopentyl]methyl]-N-[(1-methylcyclopropyl)methyl]prop-2-enamide has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively reduce inflammation in both in vitro and in vivo models. The mechanism of action appears to involve the modulation of cytokine production and the suppression of pro-inflammatory signaling pathways. These findings open up new avenues for its use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-[[1-(Hydroxymethyl)cyclopentyl]methyl]-N-[(1-methylcyclopropyl)methyl]prop-2-enamide have also been studied to assess its suitability as a therapeutic agent. A preclinical study published in the European Journal of Pharmaceutical Sciences evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the chemical structure of N-[[1-(Hydroxymethyl)cyclopentyl]methyl]-N-[(1-methylcyclopropyl)methyl]prop-2-enamide. One approach involves modifying the substituents on the cyclopentyl and cyclopropyl rings to improve binding affinity and selectivity for target proteins. Another strategy focuses on enhancing solubility and stability through prodrug design or formulation techniques. These efforts aim to develop more potent and selective analogs with improved safety profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[[1-(Hydroxymethyl)cyclopentyl]methyl]-N-[(1-methylcyclopropyl)methyl]prop-2-enamide in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand its long-term safety and effectiveness in treating various diseases.

In conclusion, N-[[1-(Hydroxymethyl)cyclopentyl]methyl]-N-[(1-methylcyclopropyl)methy l ] prop - 2 - enamide (CAS No . 24 1 1 2 5 2 - 3 4 - 9 ) strong > represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds great promise for advancing medical treatments in areas such as cardiovascular disease, inflammation, and metabolic disorders.